Cas no 831-91-4 (Benzyl phenyl sulfide)

Benzyl phenyl sulfide structure

Product Name:Benzyl phenyl sulfide

CAS No:831-91-4

MF:C₁₃H₁₂S

MW:200.299382209778

MDL:MFCD00003066

CID:83120

PubChem ID:24891420

Update Time:2024-10-27

Benzyl phenyl sulfide Chemical and Physical Properties

Names and Identifiers

- Benzyl(phenyl)sulfane
- Benzyl phenyl sulphide
- Benzyl phenyl sylphide
- Benzyl phenyl sulfide
- benzylsulfanylbenzene
- 5-BroMobenzo[b]thiophene
- Phenyl benzyl sulfide
- (benzylsulfanyl)benzene
- Sulfide, benzyl phenyl
- Benzene, [(phenylmethyl)thio]-
- benzylphenyl sulfide
- (phenylmethylthio)benzene
- 1,2-Diphenyl-1-thiaethane
- LKMCJXXOBRCATQ-UHFFFAOYSA-N
- Benzylphenylsulfide
- Benzylthiobenzene
- (Benzylthio)benzene
- benzylphenylthioether
- Benzyl-phenyl-sulfane
- PubChem13528
- (phenylmethylsulfanyl)benzene
- Sul
- [(Phenylmethyl)thio]benzene (ACI)
- Sulfide, benzyl phenyl (6CI, 7CI, 8CI)
- ((Benzyl)thio)benzene
- [(Phenylthio)methyl]benzene
- Benzyl phenyl thioether
- NSC 56472
- 831-91-4
- EINECS 212-612-7
- JJY63Q9D8T
- LKMCJXXOBRCATQ-UHFFFAOYSA-
- FT-0622780
- UNII-JJY63Q9D8T
- NSC56472
- DTXSID50232172
- D88607
- InChI=1/C13H12S/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1-10H,11H2
- AKOS005207312
- SULPHIDE, BENZYL PHENYL
- SCHEMBL332623
- MFCD00003066
- NS00042033
- ((PHENYLMETHYL)THIO)BENZENE
- ((PHENYLTHIO)METHYL)BENZENE
- B0127
- Benzene, ((phenylmethyl)thio)-
- GS-3129
- [(Phenylsulfanyl)methyl]benzene #
- CHEMBL4787056
- C13H12S
- NSC-56472
- A840523
- DB-056692
- STL289235
- MDL： MFCD00003066
- Inchi： 1S/C13H12S/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1-10H,11H2
- InChI Key： LKMCJXXOBRCATQ-UHFFFAOYSA-N
- SMILES： S(CC1C=CC=CC=1)C1C=CC=CC=1
- BRN： 1909409

Computed Properties

Exact Mass: 200.06600
Monoisotopic Mass: 200.065971
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.9
Topological Polar Surface Area: 25.3

Experimental Properties

Color/Form: Not determined
Density: 1.1155 (rough estimate)
Melting Point: 41.0 to 43.0 deg-C
Boiling Point: 197°C/27mmHg(lit.)
Flash Point: 113 ºC
Refractive Index: 1.6170 (estimate)
Water Partition Coefficient: Insoluble in water.
PSA: 25.30000
LogP: 3.97890
Solubility: Not determined
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzyl phenyl sulfide Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
WGK Germany：3
Safety Instruction： S22-S24/25
FLUKA BRAND F CODES：13
Storage Condition：0-10°C

Benzyl phenyl sulfide Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzyl phenyl sulfide Pricemore >>

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Benzyl phenyl sulfide Production Method

Production Method 1

831-91-4

Reaction Conditions

1.1 Reagents: Cesium carbonate , Sodium thiosulfate Catalysts: Cupric acetate Solvents: Water , Polyethylene glycol ; 24 h, 120 °C

Reference

Copper-Catalyzed Thioetherification Reactions of Alkyl Halides, Triphenyltin Chloride, and Arylboronic Acids with Nitroarenes in the Presence of Sulfur Sources

Rostami, Abed; et al, Journal of Organic Chemistry, 2015, 80(17), 8694-8704

Production Method 2

831-91-4

Reaction Conditions

1.1 Reagents: Naphthalene Catalysts: (3-Aminopropyl)triethoxysilane (NaY zeolite derivative) ; 4 h, 110 °C

Reference

Preparation of unsymmetrical sulfides using modified zeolite catalysts

Esakkidurai, T.; et al, Indian Journal of Chemistry, 2003, (12), 3142-3144

Production Method 3

831-91-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; 3 h, 80 °C

Reference

Neutral Sulfur Nucleophiles: Synthesis of Thioethers and Thioesters by Substitution Reactions of N-Heterocyclic Carbene Boryl Sulfides and Thioamides

Pan, Xiangcheng; et al, Organic Letters, 2014, 16(10), 2728-2731

Production Method 4

4551-15-9

831-91-4

Reaction Conditions

1.1 Reagents: Manganese Catalysts: 6,6′-Dimethyl-2,2′-bipyridine , Nickel(II) perchlorate Solvents: Dimethylacetamide ; 9 h, 1 atm, rt

Reference

Nickel-Catalyzed C-S Reductive Cross-Coupling of Alkyl Halides with Arylthiosilanes toward Alkyl Aryl Thioethers

Yang, Yu-Zhong; et al, Organic Letters, 2022, 24(28), 5115-5119

Production Method 5

4551-15-9

831-91-4

Reaction Conditions

1.1 Reagents: Manganese Catalysts: 6,6′-Dimethyl-2,2′-bipyridine , Nickel(II) perchlorate Solvents: Dimethylacetamide ; 12 h, 1 atm, rt

Reference

Nickel-Catalyzed C-S Reductive Cross-Coupling of Alkyl Halides with Arylthiosilanes toward Alkyl Aryl Thioethers

Yang, Yu-Zhong; et al, Organic Letters, 2022, 24(28), 5115-5119

Production Method 6

4551-15-9

831-91-4

Reaction Conditions

1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran

Reference

Reductive cleavage of the S-Si bond in (arylthio)trimethylsilanes: a novel method for the synthesis of unsymmetrical sulfides

Zhang, Songlin; et al, Journal of Chemical Research, 1998, (1), 48-49

Production Method 7

831-91-4

Reaction Conditions

1.1 Reagents: Sodium thiosulfate pentahydrate Catalysts: 2,2′-Bipyridine , Copper sulfate pentahydrate Solvents: Methanol , Water ; 2 h, 80 °C; 80 °C → 0 °C
1.2 Reagents: tert-Butyl nitrite ; 10 min, rt; 4.5 h, 80 °C

Reference

A Highly Efficient Cu-Catalyzed S-Transfer Reaction: From Amine to Sulfide

Li, Yiming; et al, Organic Letters, 2014, 16(10), 2692-2695

Production Method 8

591-50-4

831-91-4

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Cuprous iodide , 2-(Diphenylphosphinyl)benzaldehyde oxime Solvents: Dimethylformamide ; rt; 24 h, 90 °C

Reference

A mild and efficient copper-catalyzed coupling of aryl iodides and thiols using an oxime-phosphine oxide ligand

Zhu, Di; et al, Tetrahedron Letters, 2006, 47(32), 5781-5784

Production Method 9

831-91-4

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 15 min, rt
1.2 16 h, rt

Reference

Oxidation of Organosulfides to Organosulfones with Trifluoromethyl 3-Oxo-1λ3,2-benziodoxole-1(3H)-carboxylate as an Oxidant

Mangaonkar, Saeesh R.; et al, Synlett, 2018, 29(2), 199-202

Production Method 10

831-91-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 4 h, rt → 60 °C

Reference

A Convenient, Mild, and Green Synthesis of NH-Sulfoximines in Flow Reactors

Degennaro, Leonardo ; et al, European Journal of Organic Chemistry, 2017, 2017(44), 6486-6490

Production Method 11

833-82-9

831-91-4

Reaction Conditions

1.1 Reagents: 1,3,2,4-Diselenadiphosphetane, 2,4-diphenyl-, 2,4-diselenide Solvents: Toluene ; 20 h, reflux

Reference

The syntheses of sulfides by deoxygenation of sulfoxides using Woollins' reagent

Hua, Guoxiong; et al, Tetrahedron Letters, 2007, 48(21), 3677-3679

Production Method 12

833-82-9

831-91-4

Reaction Conditions

1.1 Solvents: Dichloromethane ; 5 min, rt

Reference

A very useful and mild method for the deoxygenation of sulfoxide to sulfide with silica bromide as heterogeneous promoter

Mohanazadeh, Farajollah; et al, Journal of Sulfur Chemistry, 2014, 35(1), 7-13

Production Method 13

831-91-4

Reaction Conditions

1.1 Reagents: Potassium thioacetate Solvents: Tetrahydrofuran ; 60 °C
1.2 Reagents: Potassium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Tetrahydrofuran , Water ; 100 °C

Reference

Potassium thioacetate

Qiao, Zongjun; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-8

Production Method 14

831-91-4

Reaction Conditions

1.1 Reagents: Thiourea , Potassium carbonate Catalysts: Copper(II) acetylacetonate (Schiff base complex with support) Solvents: Water ; 1.25 h, 100 °C

Reference

Metal Acetylacetonates Covalently Anchored onto Amine Functionalized Silica/Starch Composite for the One-Pot Thioetherification and Synthesis of 2H-Indazoles

Sodhi, Ravinderpal Kour; et al, Catalysis Letters, 2014, 144(11), 1819-1831

Production Method 15

591-50-4

831-91-4

Reaction Conditions

1.1 Reagents: Thiourea , Potassium hydroxide Catalysts: Triphenylphosphine , Potassium tetrachloropalladate Solvents: Water , Polyethylene glycol ; 6 h, 130 °C
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

K2PdCl4/PPh3-catalyzed Carbon-sulfur Coupling Reaction: An Efficient and One-pot Method to Direct Synthesis of Organic Disulfides/Sulfides from Aryl Halides and Thiourea

Raeisi, Masoumeh; et al, Letters in Organic Chemistry, 2018, 15(11), 899-904

Production Method 16

591-50-4

831-91-4

Reaction Conditions

1.1 Reagents: Thiourea , Potassium hydroxide Catalysts: Copper(2+) 1,3,5-benzenetricarboxylate (3:2) Solvents: Water , Polyethylene glycol ; 3 h, 130 °C
1.2 1.5 h, 130 °C

Reference

Metal-organic framework MOF-199-catalyzed direct and one-pot synthesis of thiols, sulfides and disulfides from aryl halides in wet polyethylene glycols (PEG 400)

Soleiman-Beigi, Mohammad; et al, Journal of Sulfur Chemistry, 2017, 38(5), 572-583

Production Method 17

591-50-4

831-91-4

Reaction Conditions

1.1 Reagents: Potassium ethylxanthate Catalysts: Cupric acetate , (±)-1,1′-Binaphthyl-2,2′-diamine Solvents: Dimethylformamide ; 24 h, 105 °C; 105 °C → rt
1.2 Reagents: Potassium hydroxide ; 3 h, 105 °C; 105 °C → rt
1.3 1 h, rt

Reference

Cu-Catalyzed one-pot synthesis of unsymmetrical diaryl thioethers by coupling of aryl halides using a thiol precursor

Prasad, D. J. C.; et al, Organic Letters, 2011, 13(5), 1008-1011

Production Method 18

100-51-6

831-91-4

Reaction Conditions

1.1 Catalysts: Perchloric acid ; 10 min, rt

Reference

Silica supported perchloric acid (HClO4-SiO2): a green, reusable, and highly efficient heterogeneous catalyst for the synthesis of thioethers under solvent-free conditions at room temperature

Bandgar, Babasaheb P.; et al, Green Chemistry Letters and Reviews, 2010, 3(1), 49-54

Production Method 19

831-91-4

Reaction Conditions

1.1 Catalysts: 1H-Benzotriazole , Cuprous iodide Solvents: Dimethyl sulfoxide ; 10 min
1.2 Reagents: Potassium tert-butoxide ; 10 - 18 h, 100 °C

Reference

A general and efficient CuI/BtH catalyzed coupling of aryl halides with thiols

Verma, Akhilesh Kumar; et al, Tetrahedron Letters, 2007, 48(40), 7199-7202

Production Method 20

831-91-4

Reaction Conditions

1.1 Reagents: Thiourea , Potassium acetate Catalysts: Cobalt iron oxide (CoFe2O4) Solvents: Dimethyl sulfoxide ; 90 min, 80 °C

Reference

Nano cobalt ferrite catalyzed coupling reaction of nitroarene and alkyl halide: an odorless and ligand-free rout to unsymmetrical thioether synthesis

Moghaddam, Firouz Matloubi; et al, Catalysis Communications, 2017, 94, 33-37

Production Method 21

831-91-4

Reaction Conditions

1.1 Reagents: Sodium Solvents: Ethanol

Reference

Oxidation of chalcogenides by oxygen: Application of catalytic asymmetric dihydroxylation of olefins

Lonez, Frederic, 2004, , ,

Production Method 22

831-91-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 5 min, 25 °C

Reference

Flow alkylation of thiols, phenols, and amines using a heterogeneous base in a packed-bed reactor

Baker, Alastair; et al, Journal of Flow Chemistry, 2015, 5(2), 65-68

Production Method 23

36719-71-8

831-91-4

Reaction Conditions

1.1 Reagents: Sodium thiosulfate Catalysts: 1,10-Phenanthroline , Copper sulfate Solvents: Water ; 2 h, rt → 80 °C; 80 °C → rt
1.2 15 min, rt
1.3 Reagents: Boron trifluoride etherate ; 12 h, rt

Reference

Sulfide synthesis through copper-catalyzed C-S bond formation under biomolecule-compatible conditions

Zhang, Yonghong; et al, Chemical Communications (Cambridge, 2015, 51(5), 941-944

Production Method 24

831-91-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 5 min, 25 °C

Reference

Flow alkylation of thiols, phenols, and amines using a heterogeneous base in a packed-bed reactor

Baker, Alastair; et al, Journal of Flow Chemistry, 2015, 5(2), 65-68

Production Method 25

831-91-4

Reaction Conditions

1.1 Reagents: Potassium carbonate , Alumina

Reference

Microwave assisted, highly efficient solid state N- and S-alkylation

Jaisinghani, Harsha G.; et al, Synthetic Communications, 1999, 29(21), 3693-3698

Production Method 26

831-91-4

Reaction Conditions

1.1 16 h, 100 °C; cooled

Reference

Synthesis of sulfides under solvent- and catalyst-free conditions

Movassagh, Barahman; et al, Monatshefte fuer Chemie, 2009, 140(4), 409-411

Production Method 27

15398-96-6

831-91-4

Reaction Conditions

1.1 Reagents: Tin Catalysts: Nickel(II) perchlorate , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Dimethylformamide ; 12 h, 60 °C

Reference

Nickel-catalyzed umpolung C-S radical reductive cross coupling of S-(trifluoromethyl)arylsulfonothioates with alkyl halides

Yang, Yu-Zhong; et al, Chinese Chemical Letters, 2023, 34(11),

Production Method 28

591-50-4

831-91-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Dabco , Cuprous iodide Solvents: 1,2-Dimethoxyethane ; 12 h, 120 °C

Reference

Exploration of the mechanism and scope of the CuI/DABCO catalysed C-S coupling reaction

Thomas, Anns Maria; et al, Polyhedron, 2020, 176,

Production Method 29

591-50-4

831-91-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Copper oxide (CuO) Solvents: Dimethyl sulfoxide , Nitrogen ; 11 h, 80 °C

Reference

Efficient CuO-nanoparticle-catalyzed C-S cross-coupling of thiols with iodobenzene

Rout, Laxmidhar; et al, Angewandte Chemie, 2007, 46(29), 5583-5586

Production Method 30

831-91-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 1 h, rt
1.2 12 h, rt

Reference

Camphor-Based Schiff Base Of 3-Endo-Aminoborneol (SBAB): Novel Ligand for Vanadium-Catalyzed Asymmetric Sulfoxidation and Subsequent Kinetic Resolution

Chuo, Ting Hung; et al, ChemistrySelect, 2016, 1(10), 2174-2180

Production Method 31

591-50-4

4410-99-5

831-91-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Dabco , Cuprous iodide Solvents: 1,2-Dimethoxyethane ; 12 h, 120 °C

Reference

A general and inexpensive protocol for the Cu-catalyzed C-S cross-coupling reaction between aryl halides and thiols

Thomas, Anns Maria; et al, Tetrahedron Letters, 2015, 56(47), 6560-6564

Production Method 32

833-82-9

831-91-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Ruthenium (supported on TiO2) Solvents: 1,4-Dioxane ; 12 h, 1 atm, 100 °C

Reference

Hydrogenation of sulfoxides to sulfides under mild conditions using ruthenium nanoparticle catalysts

Mitsudome, Takato; et al, Angewandte Chemie, 2014, 53(32), 8348-8351

Production Method 33

831-91-4

Reaction Conditions

1.1 Reagents: Thiourea , Polyoxyethanyl α-tocopheryl sebacate Catalysts: Palladium diacetate , X-Phos Solvents: Water ; 4 h, rt

Reference

A Highly Efficient Palladium-Catalyzed One-Pot Synthesis of Unsymmetrical Aryl Alkyl Thioethers under Mild Conditions in Water

Wang, Liang; et al, Advanced Synthesis & Catalysis, 2012, 354(5), 839-845

Production Method 34

14800-24-9

13133-62-5

831-91-4

Reaction Conditions

1.1 Solvents: Ethanol

Reference

Simple synthesis of organic phenyl sulfides from exchange resin supported thiophenoxide anion

Kanade, A. S.; et al, Polym. Sci., 1991, 1, 429-32

Production Method 35

100-51-6

831-91-4

Reaction Conditions

1.1 Catalysts: Molybdenum disulfide , Cobalt sulfide (CoS2) , Cobalt sulfide (Co3S4) Solvents: Toluene ; 18 h, 3.5 bar, 180 °C

Reference

Nanolayered cobalt-molybdenum sulphides (Co-Mo-S) catalyse borrowing hydrogen C-S bond formation reactions of thiols or H2S with alcohols

Sorribes, Ivan; et al, Chemical Science, 2019, 10(10), 3130-3142

Production Method 36

100-51-6

831-91-4

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Nickel Solvents: Acetonitrile ; 0.37 h, rt

Reference

Ni-nanoparticles: A mild chemo-selective catalyst for synthesis of thioethers

Saxena, Amit; et al, Applied Catalysis, 2007, 317(2), 210-215

Production Method 37

831-91-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Xylene ; rt → 0 °C
1.2 0 °C → rt; 1 h, rt
1.3 Catalysts: Tris(dibenzylideneacetone)dipalladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Xylene ; 20 min, rt; rt → reflux; 24 h, reflux; reflux → rt
1.4 Reagents: m-Chloroperbenzoic acid

Reference

Pd2(dba)3/Xantphos-catalyzed cross-coupling of thiols and aryl bromides/triflates

Mispelaere-Canivet, Clotilde; et al, Tetrahedron, 2005, 61(22), 5253-5259

Production Method 38

831-91-4

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: Tetrabutylammonium hydrogen sulfate ; 79 min, 100 - 110 °C

Reference

TBAHS catalyzed coupling reactions of aryl iodides and aryl bromides with thiols under solvent free conditions

Singh, Gajendera; et al, Heterocyclic Letters, 2013, 3(2), 183-190

Production Method 39

32362-99-5

831-91-4

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Bis(dibenzylideneacetone)palladium Solvents: Acetone , Toluene ; 6 h, 110 °C

Reference

One-Pot Synthesis of Symmetrical and Unsymmetrical Aryl Sulfides by Pd-Catalyzed Coupling of Aryl Halides and Thioacetates

Park, Namjin; et al, Journal of Organic Chemistry, 2011, 76(11), 4371-4378

Production Method 40

2973-86-6

831-91-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium iodide Solvents: Chloroform ; 2 - 24 h, 80 °C

Reference

ROMP-Derived Oligomeric Phosphates for Application in Facile Benzylation

Long, Toby R.; et al, Organic Letters, 2010, 12(13), 2904-2907

Benzyl phenyl sulfide Raw materials

Benzyl phenyl sulfide Preparation Products

Benzyl phenyl sulfide (831-91-4)

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Cas no 831-91-4 (Benzyl phenyl sulfide)

Benzyl phenyl sulfide Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Benzyl phenyl sulfide Security Information

Benzyl phenyl sulfide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Benzyl phenyl sulfide Pricemore >>

Benzyl phenyl sulfide Production Method

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Benzyl phenyl sulfide Raw materials

Benzyl phenyl sulfide Preparation Products

Benzyl phenyl sulfide Related Literature

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831-91-4 (Benzyl phenyl sulfide) Related Products